2-(2,4-difluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one

• IUPAC Name: 2-(2,4-difluorophenyl)-1-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]ethanone
• InChI: InChI=1S/C16H17F2N3O/c1-11-6-19-21(7-11)10-12-8-20(9-12)16(22)4-13-2-3-14(17)5-15(13)18/h2-3,5-7,12H,4,8-10H2,1H3
• InChI Key: QABCCRHPPNSBGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C16H17F2N3O
• Molecular Weight: 305.32 g/mol

Description

This compound is a complex organic molecule with multiple functional groups. It contains a 2,4-difluorophenyl group, a 4-methyl-1H-pyrazol-1-yl group, and an azetidin-1-yl group. The molecule is part of the class of compounds known as ALK inhibitors.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The 2,4-difluorophenyl group is a type of aromatic ring, which contributes to the stability of the molecule. The 4-methyl-1H-pyrazol-1-yl group and the azetidin-1-yl group are both types of nitrogen-containing rings.

Safety And Hazards

This compound may cause eye and respiratory irritation. It is recommended to avoid contact with skin, eyes, and clothing, avoid ingestion and inhalation, and wash thoroughly after handling.

Future Directions

The development of ALK inhibitors is a promising area of research in the treatment of certain types of cancer. Future research may focus on improving the selectivity and potency of these inhibitors, as well as investigating their potential use in combination therapies.